Telmisartan-d3

Specification

• Description: Telmisartan-d3 is intended for use as an internal standard for the quantification of telmisartan by GC- or LC-MS. Telmisartan is a nonpeptide angiotensin (AT) II receptor antagonist which selectively and insurmountably inhibits the AT II receptor subtype AT1 (Ki = 3.7 nM). It also acts as a partial agonist of peroxisome proliferator-activated receptor gamma (PPARγ), activating the receptor to 25-30% of that produced by the full agonist rosiglitazone ( EC50 = 4.5 μM). Through these actions, telmisartan potently reduces blood pressure in various animal models of hypertension, diminishing cardiac hypertrophy, cardiovascular and renal risk, and glomerulosclerosis.; One labelled form of Telmisartan, which is an angiotensin II receptor antagonist and could be used in the treatment of hypertensive.
• CAS No.: 1189889-44-8
• Molecular Formula: C33H30N4O2
• Molecular Weight: 517.6 g/mol
• IUPAC Name: 2-[4-[[4-methyl-2-propyl-6-[1-(trideuteriomethyl)benzimidazol-2-yl]benzimidazol-1-yl]methyl]phenyl]benzoic acid
• Standard InChI: InChI=1S/C33H30N4O2/c1-4-9-30-35-31-21(2)18-24(32-34-27-12-7-8-13-28(27)36(32)3)19-29(31)37(30)20-22-14-16-23(17-15-22)25-10-5-6-11-26(25)33(38)39/h5-8,10-19H,4,9,20H2,1-3H3,(H,38,39)/i3D3
• Standard InChI Key: RMMXLENWKUUMAY-HPRDVNIFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N1C2=CC=CC=C2N=C1C3=CC4=C(C(=C3)C)N=C(N4CC5=CC=C(C=C5)C6=CC=CC=C6C(=O)O)CCC
• SMILES: CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)O)C=C(C=C2C)C5=NC6=CC=CC=C6N5C
• Canonical SMILES: CCCC1=NC2=C(N1CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)O)C=C(C=C2C)C5=NC6=CC=CC=C6N5C
• Appearance: White to Beige Solid
• Melting Point: 163-166 °C